2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)propanamide

• IUPAC Name: 2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)propanamide
• InChI: InChI=1S/C11H13Cl2NO2/c1-6-4-9(14-11(15)7(2)12)10(16-3)5-8(6)13/h4-5,7H,1-3H3,(H,14,15)
• InChI Key: HGOAHJZPRGLRJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C(C)Cl
• Molecular Formula: C11H13Cl2NO2
• Molecular Weight: 262.13 g/mol

Description

2-chloro-N-(4-chloro-2-methoxy-5-methylphenyl)propanamide is a compound used for proteomics research. Its molecular formula is C11H13Cl2NO2 and its molecular weight is 262.13.

Synthesis Analysis

A continuously operated single-stage mixed suspension–mixed product removal (MSMPR) crystallizer was developed for the continuous cooling crystallization of 2-chloro-N-(4-methylphenyl)propanamide (CNMP) in toluene from 25 to 0 °C. The conversion of the previous batch to a continuous process was key to developing a methodology linking the synthesis and purification unit operations of CNMP and gave further insight into the development of continuous process trains for active pharmaceutical ingredient materials.

Molecular Structure Analysis

In the title molecule, the methoxy group lies very close to the plane of the phenyl ring while the acetamido group is twisted out of this plane. In the crystal, a three-dimensional structure is generated by N—H…O, C—H…O and C—H…Cl hydrogen bonds plus C—H…π (ring) interactions.

Chemical Reactions Analysis

The structures of compounds were confirmed by 1 H NMR through the appearance of aliphatic peaks at range from δ 1.49 to 4.51 ppm.

Scientific Research Applications

Antimicrobial Properties and Synthesis

• Arylsubstituted Halogen(thiocyanato)amides: Compounds like 3-(4-Acetylphenyl)-(2-methyl)-2-chloro(bromo, thiocyanato)propanamides exhibit significant antibacterial and antifungal activities. They were obtained through copper-catalyzed anionarylation and tested for their antimicrobial properties (Baranovskyi et al., 2018).
• Potential Antibacterial and Antifungal Agents: N-(5-(2-Cholrobenzylidene)-4-oxo-2-arylthiazolidine-3-yl)-2-(6-methoxynephthalen-2-yl)propanamides have shown significant antibacterial and antifungal activities. They were prepared through a specific synthesis process, indicating the compound's potential as an analgesic and anti-inflammatory agent (Zala et al., 2015).

Chemical Properties and Analysis

• Comparative Metabolism Studies: The metabolism of similar compounds like chloroacetamide herbicides in human and rat liver microsomes was analyzed, providing insights into the metabolic pathways and potential toxicological implications (Coleman et al., 2000).
• Solubility and Modeling Studies: The solubility of related compounds in different solvent mixtures was determined, and the data were correlated using various model equations, contributing to the understanding of the chemical's behavior in different environments (Pascual et al., 2017).

Biological Activity and Potential Uses

• Antibacterial Activity Studies: Various derivatives of the compound, like (6-methoxy-2-naphthyl) propanamide derivatives, were synthesized and evaluated for their potential antibacterial activity, indicating the compound's relevance in developing new antibiotic agents (Eissa et al., 2017).
• Antimicrobial and Cytotoxic Activities: Novel 2-heteroaryl-N-[4-(substituted aryl)thiazol-2-yl]propanamide derivatives were synthesized and investigated for their antimicrobial activity and cytotoxicity against various cell lines, highlighting the compound's potential in medical applications (Dawbaa et al., 2021).